[5-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate

Description

O-[5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] methylsulfanylmethanethioate is a chemical compound with the molecular formula $C_{14}H_{22}O_6S_2$ and a molecular weight of 350.5 g/mol . It is also known by other names, including 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose S-methyl dithiocarbonate . This compound is identified by the PubChem CID 349858 . The structure of the compound includes a tetrahydrofuro[2,3-d][1,3]dioxol moiety, with dimethyl and dioxolan substituents .

Similar compounds include (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl acetate, which has the molecular formula $C_8H_{14}O_4$ and a molecular weight of 174.19 g/mol . Another related compound is 2,2-dimethyl-1,3-dioxolan-4-one, with the molecular formula $C_5H_8O_3$ and a molecular weight of 116.12 . Additionally, 2,2-Dimethyl-1,3-dioxolane-4-methanamine, has the molecular formula $C_6H_{13}NO_2$ and a molecular weight of 131.18 .

• CAS No.: 13964-21-1
• Product Name: [5-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate
• Molecular Formula: C₁₉H₂₆O₈S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate
• Standard InChI: InChI=1S/C19H26O8S/c1-11-6-8-12(9-7-11)28(20,21)27-15-14(13-10-22-18(2,3)24-13)23-17-16(15)25-19(4,5)26-17/h6-9,13-17H,10H2,1-5H3
• Standard InChIKey: FOVFLADZRUACHW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2C(OC3C2OC(O3)(C)C)C4COC(O4)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2C(OC3C2OC(O3)(C)C)C4COC(O4)(C)C
• Synonyms: 1,2:5,6-Bis-O-(1-methylethylidene)-α-D-allofuranose 3-(4-Methylbenzenesulfonate); 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose p-Toluenesulfonate
• PubChem Compound: 26357
• Last Modified: Apr 15 2024